Cas no 457-75-0 (4-Fluorophenyl propionate)

• Product Name: 4-Fluorophenyl propionate
• CAS No: 457-75-0
• MF: C₉H₉FO₂
• MW: 168.164966344833
• CID: 2856119
• PubChem ID: 643284
• Update Time: 2025-04-21

4-Fluorophenyl propionate Chemical and Physical Properties

Names and Identifiers

• AKOS003055986
• 457-75-0
• Phenol, 4-fluoro-, 1-propanoate
• SCHEMBL5642116
• DTXSID501305004
• InChI=1/C9H9FO2/c1-2-9(11)12-8-5-3-7(10)4-6-8/h3-6H,2H2,1H
• phenol, 4-fluoro-, propanoate
• 4-Fluorophenyl propionate

• Inchi： 1S/C9H9FO2/c1-2-9(11)12-8-5-3-7(10)4-6-8/h3-6H,2H2,1H3
• InChI Key： RWEKFYQVRRXQJZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC(CC)=O

Computed Properties

• Exact Mass: 168.05865769Da
• Monoisotopic Mass: 168.05865769Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų